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Compound of Interest

Compound Name: n-Nonadecane-d40

Cat. No.: B1645123

This guide provides immediate, essential information for the safe handling and disposal of n-
Nonadecane-d40, tailored for researchers, scientists, and professionals in drug development.
The following procedures are designed to ensure operational safety and proper logistical
management in a laboratory setting.

Personal Protective Equipment (PPE)

When handling n-Nonadecane-d40, the following personal protective equipment is required to
minimize exposure and ensure safety.

PPE Category Item Standard
) Safety glasses or chemical NIOSH (US) or EN 166 (EU)
Eye/Face Protection
safety goggles approved[1][2][31[4]

Inspected before use and

) ) Chemical-resistant gloves compliant with Regulation (EU)
Skin Protection o
(e.g., nitrile or butyl rubber) 2016/425 and standard EN
374[1]
Laboratory coat Standard lab coat

If dust is generated, a type
Not generally required with N95 (US) or type P1 (EN 143)

adequate ventilation dust mask may be used[1][3]

[4]

Respiratory Protection

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1645123?utm_src=pdf-interest
https://www.benchchem.com/product/b1645123?utm_src=pdf-body
https://www.benchchem.com/product/b1645123?utm_src=pdf-body
https://www.benchchem.com/product/b1645123?utm_src=pdf-body
https://www.chemicalbook.com/msds/n-nonadecane-d40.pdf
https://www.fishersci.com/store/msds?partNumber=AC129100250&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/19_642764780_n-NONADECANECASNO629-92-5MSDS.pdf
https://www.chemicalbook.com/msds/n-nonadecane.pdf
https://www.chemicalbook.com/msds/n-nonadecane-d40.pdf
https://www.chemicalbook.com/msds/n-nonadecane-d40.pdf
https://www.cdhfinechemical.com/images/product/msds/19_642764780_n-NONADECANECASNO629-92-5MSDS.pdf
https://www.chemicalbook.com/msds/n-nonadecane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1645123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Operational Plan

This section outlines the step-by-step procedures for the safe handling of n-Nonadecane-d40
from receipt to use.

1. Receiving and Inspection:

» Visually inspect the container for any damage or leaks upon arrival.
 Verify that the label correctly identifies the contents as n-Nonadecane-d40.
e Ensure the container is tightly sealed.

2. Storage:

e Store in a cool, dry, and well-ventilated area.

» Keep the container tightly closed to prevent absorption of moisture, as the compound can be
hygroscopic[1].

o For long-term stability, especially to prevent H-D exchange, consider storage under an inert
atmosphere (e.g., nitrogen or argon) in a desiccator.

» Store away from strong oxidizing agents|[2].
3. Handling and Use:

+ Handle in a well-ventilated area, such as a chemical fume hood, particularly if heating or
creating dust[3][5].

¢ Avoid the formation of dust[1][2][3][4].

o Use appropriate PPE as detailed in the table above.

e Avoid contact with skin, eyes, and clothing[2].

e Practice good general industrial hygiene[1][3]. Wash hands thoroughly after handling.

4. Spill and Leak Procedure:
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In case of a spill, avoid breathing in any dust.
Wear appropriate PPE during cleanup.

Carefully sweep or shovel the spilled solid material into a suitable, closed container for
disposal[1][2][3][4]-

Do not let the product enter drains[1][3].

Disposal Plan

Proper disposal of n-Nonadecane-d40 and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

. Unused Product:

Dispose of surplus and non-recyclable n-Nonadecane-d40 through a licensed disposal
company/[3].

The material should be disposed of as an unused product in its original container or a
suitable, labeled waste container.

. Contaminated Materials:

Dispose of contaminated gloves, lab coats, and other materials in accordance with
applicable laws and good laboratory practices|[1].

Place contaminated disposables in a designated chemical waste container.

. Waste Container Labeling:

Label all waste containers clearly as "Non-halogenated Organic Waste" and include the
chemical name "n-Nonadecane-d40".

Quantitative Data Summary

The following table summarizes key quantitative data for n-Nonadecane. While this data is for

the non-deuterated form, it serves as a reliable reference for the deuterated analogue.
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Property

Value

Molecular Formula

C19Dao

Molecular Weight

308.77 g/mol [1]

Melting Point 30 - 34 °C[3]
Boiling Point 330 °CJ3]
Flash Point > 93.3 °C (200 °F)[4]

Experimental Workflow

The following diagram illustrates the standard workflow for handling n-Nonadecane-d40 in a

laboratory setting, from initial receipt to final disposal.
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Caption: Workflow for Safe Handling of n-Nonadecane-d40.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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